Cas no 1547747-61-4 (1-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one
• CAS No: 1547747-61-4
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5701055
• PubChem ID: 81896876
• Update Time: 2025-10-18

1-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1293148
• 1-[6-(2-METHYL-1H-IMIDAZOL-1-YL)PYRIDIN-3-YL]ETHAN-1-ONE
• 1547747-61-4
• AKOS020878798
• Ethanone, 1-[6-(2-methyl-1H-imidazol-1-yl)-3-pyridinyl]-
• 1-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one

• Inchi： 1S/C11H11N3O/c1-8(15)10-3-4-11(13-7-10)14-6-5-12-9(14)2/h3-7H,1-2H3
• InChI Key： YNGIFNBVCMKSEA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C=C1)N1C=CN=C1C

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 423.9±55.0 °C(Predicted)
• pka: 4.97±0.69(Predicted)

Additional information on 1-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one

1-6-(2-Methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one

The compound 1547747-61-4, also known as 1-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a pyridine ring with an imidazole moiety and a ketone group, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the context of antimicrobial and anticancer therapies.

The synthesis of 1547747-61-4 involves a multi-step process that typically begins with the preparation of the imidazole derivative. Researchers have optimized this process to achieve high yields and purity, leveraging advanced catalytic systems and green chemistry principles. The incorporation of the pyridine ring into the molecule is a critical step, as it significantly influences the compound's electronic properties and reactivity. Recent advancements in cross-coupling reactions have enabled more efficient construction of this heterocyclic framework.

One of the most intriguing aspects of 1547747-61-4 is its ability to act as a precursor for more complex molecular architectures. For instance, it has been employed in the synthesis of macrocyclic compounds, which are known for their applications in drug delivery systems and molecular recognition studies. The presence of the ketone group in the molecule also makes it amenable to various functionalization strategies, such as enamine formation or Michael addition reactions.

From a biological standpoint, 1547747-61-4 has demonstrated remarkable activity against a range of pathogens, including bacteria and fungi. This antimicrobial property is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways. Furthermore, preliminary studies suggest that this compound may exhibit selective cytotoxicity towards cancer cells, making it a promising candidate for anticancer drug development.

In terms of industrial applications, 1547747-61-4 has found utility in the formulation of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have further enhanced the scalability and functionality of materials incorporating this compound.

Looking ahead, researchers are exploring the potential of 1547747-61-4 in bioconjugation chemistry. By attaching biologically relevant groups to this molecule, scientists aim to create targeted drug delivery systems with improved pharmacokinetics and efficacy. Additionally, ongoing studies are investigating its role in enzyme inhibition and modulation of cellular signaling pathways.

In conclusion, 1547747-61